Cas no 53377-61-0 (1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

• Product Name: 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• CAS No: 53377-61-0
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 837098
• PubChem ID: 10335672
• Update Time: 2025-04-19

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• 1,3,5-Trihydroxy-4-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• 1,3,5-TRIHYDROXY-4-PRENYLXANTHONE
• 1,3,5-Trihydroxy-2-nitrobenzene
• 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)-9H-xanthen-9-one
• 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
• 1-Nitrophloroglucinol
• 2,4,6-trihydroxynitrobenzene
• 2-nitro-phloroglucinol
• hitrophloroglucinol
• Nitrophloroglucinol
• nitrophlorogucinol
• 53377-61-0
• AKOS022184720
• SCHEMBL8592732
• FS-9984
• CHEMBL3357572
• [ "" ]
• 1,3,5-TRIHYDROXY-4-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE
• DA-59796

• Inchi： 1S/C18H16O5/c1-9(2)6-7-10-13(20)8-14(21)15-16(22)11-4-3-5-12(19)17(11)23-18(10)15/h3-6,8,19-21H,7H2,1-2H3
• InChI Key： JCHQJCJKSHNCBA-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O)O

Computed Properties

• Exact Mass: 312.10000
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 550.7±49.0 °C at 760 mmHg
• Flash Point: 204.3±23.3 °C
• PSA: 90.90000
• LogP: 3.57170
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 4-prenylated xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone